Cas no 5455-98-1 (N-Glycidyl Phthalimide)

• Product Name: N-Glycidyl Phthalimide
• CAS No: 5455-98-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD00005896
• CID: 85365
• PubChem ID: 21601
• Update Time: 2025-10-16

N-Glycidyl Phthalimide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-epoxypropyl)phthalimide
• (phthalimidomethyl)oxirane
• 2-(oxiranylmethyl)-1h-isoindole-1,3(2h)-dione
• 2-(oxiranylmethyl)-1h-isoindole-3(2h)-dione
• 2,3-epoxypropylphthalimide
• denacolex731
• n-(2,3-epoxypropyl)-phthalimid
• 2-(OXIRAN-2-YLMETHYL)ISOINDOLINE-1,3-DIONE
• N-GLYCIDYLPHTHALIMIDE
• N-GLYCIDYPHTHALIMIDE
• N-(2,3-EPOXYPROPYL)-2-PHTHALIMIDE
• N-(2,3-EPOXYPROPYL)-O-PHTHALIMIDE
• 2-(OXIRAN-2-YLMETHYL)-1H-ISOINDOLE-1,3(2H)-DIONE
• N-(2,3-EPOXYPROPYL)-PHTHALAMIDE
• N-(2,3-EPOXYPROPYL)-PHTHALIMIDE
• 2-Oxiranylmethyl-isoindole-1,3-dione
• N-(2,3-epoxypropyl)phthalamide
• J-522810
• N(2,3-epoxypropyl)-phthalimide
• SY012416
• N-(2,3-Epoxypropyl)phthalimide, >=95.0%
• 2-(oxiran-2-ylmethyl)isoindole-1,3-dione
• N(2,3-epoxypropyl)phthalimide
• Denacol EX 731; N-(2,3-Epoxypropan-1-yl)phthalimide; N-(2,3-Epoxypropyl)-2-phthalimide; N-(2,3-Epoxypropyl)phthalimide; N-Glycidylphthalimide
• 2-((OXIRANYL)METHYL)ISOINDOLE-1,3-DIONE
• ETHYL2-(2-THIENYL)-1,3-THIAZOLE-4-CARBOXYLATE
• SY058949
• Q27292950
• CS-0020844
• 2-[[(2S)-oxiran-2-yl]methyl]isoindoline-1,3-dione
• FT-0601280
• n-(2,3-epoxypropan-1-yl)phthalimide
• SY045476
• BCP09616
• BCP21807
• glycidyl phthalimide
• SCHEMBL38819
• 2-[(oxiran-2-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
• FT-0686960
• AMY356
• Phthalimide, N-(2,3-epoxypropyl)-
• InChI=1/C11H9NO3/c13-10-8-3-1-2-4-9(8)11(14)12(10)5-7-6-15-7/h1-4,7H,5-6H2
• N-(2,3-Epoxypropyl)phthalimide, >=95.0% (GC)
• 2-(PHTHALIMIDOMETHYL)OXIRANE
• (PHTHALIMIDOMETHYL)OXIRANE [HSDB]
• Denacol EX 731
• n-glycidyl phthalimide
• DUILGEYLVHGSEE-UHFFFAOYSA-
• 5455-98-1
• EINECS 226-710-2
• HSDB 6084
• AKOS016338801
• HMS3093A20
• NS00044532
• 2-(oxiranylmethyl)-1H-isoindole-1,3-(2H)-dione
• 2-oxiranylmethylisoindole-1,3-dione
• AC-25869
• A830245
• Phthalimide,3-epoxypropyl)-
• WWD33Z178Q
• NSC 7244
• 5-21-11-00064 (Beilstein Handbook Reference)
• 2-(2-Oxiranylmethyl)-1H-isoindole-1,3(2H)-dione #
• Z285045542
• 1H-Isoindole-1,3(2H)-dione, 2-(2-oxiranylmethyl)-
• CHEMBL2141360
• MFCD04973350
• SB45454
• PB40940
• AKOS000200970
• AI3-50961
• DTXSID00884165
• N-(2,3-epoxy-propan-1-yl)phthalimide
• UNII-WWD33Z178Q
• 2-(2,3-epoxypropyl)isoindole-1,3(2H)dione
• SMR001547505
• NSC7244
• BRN 0171277
• NSC-7244
• MFCD00005896
• FT-0771783
• MFCD04973349
• MLS002638000
• BP-12186
• N-OXIRANYLMETHYLPHTHALIMIDE
• 1H-Isoindole-1, 2-(oxiranylmethyl)-
• 1H-Isoindole-1,3(2H)-dione, 2-(oxiranylmethyl)-
• EN300-29534
• (R)-2-Oxiranylmethyl-1H-isoindole-1,3(2H)-dione
• 2-[(2S)-oxiran-2ylmethyl]-1H-isoindole-1,3(2H)-dione
• DB-065355
• ALBB-022379
• STL223931
• N-Glycidyl Phthalimide

• MDL： MFCD00005896
• Inchi： 1S/C11H9NO3/c13-10-8-3-1-2-4-9(8)11(14)12(10)5-7-6-15-7/h1-4,7H,5-6H2
• InChI Key： DUILGEYLVHGSEE-UHFFFAOYSA-N
• SMILES： O1CC1CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2621 (rough estimate)
• Melting Point: 92-98 ºC
• Boiling Point: 341.49°C (rough estimate)
• Flash Point: 163.9°C
• Refractive Index: 1.4950 (estimate)
• PSA: 49.91000
• LogP: 0.61930
• Solubility: Not determined

N-Glycidyl Phthalimide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305 + P351 + P338
• WGK Germany：2
• Hazard Category Code： R41
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：21
• RTECS：TI4950000
• Hazardous Material Identification：
• Safety Term：S26-S39
• Risk Phrases：R41

Additional information on N-Glycidyl Phthalimide

N-Glycidyl Phthalimide (CAS No. 5455-98-1): An Overview of Its Synthesis, Applications, and Recent Research

N-Glycidyl Phthalimide (CAS No. 5455-98-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a phthalimide group attached to an epoxide ring. The combination of these functional groups endows N-Glycidyl Phthalimide with a range of valuable properties, making it a key intermediate in various chemical processes and applications.

The synthesis of N-Glycidyl Phthalimide typically involves the reaction of phthalimide with epichlorohydrin in the presence of a base. This reaction is well-documented in the literature and has been optimized to achieve high yields and purity. The resulting compound is a white crystalline solid with a melting point of approximately 100-102°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it easy to handle and process in various chemical reactions.

One of the primary applications of N-Glycidyl Phthalimide is in the synthesis of polymers and resins. The presence of the epoxide group allows for ring-opening polymerization, leading to the formation of polymeric materials with unique properties. These materials are used in a variety of industries, including electronics, coatings, and adhesives. For example, N-Glycidyl Phthalimide-based polymers have been shown to exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications.

In the pharmaceutical industry, N-Glycidyl Phthalimide has been explored as an intermediate in the synthesis of various drugs and drug candidates. Its reactivity and functional group versatility make it a valuable building block for constructing complex molecules. Recent research has focused on using N-Glycidyl Phthalimide in the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of N-Glycidyl Phthalimide can be used to enhance the bioavailability and efficacy of certain drugs by modifying their pharmacokinetic properties.

Beyond its industrial applications, N-Glycidyl Phthalimide has also been studied for its potential use in environmental remediation. Researchers have explored its ability to bind and sequester heavy metals from contaminated water sources. The high reactivity of the epoxide group allows it to form stable complexes with metal ions, effectively removing them from solution. This property makes N-Glycidyl Phthalimide a promising candidate for developing new materials for water treatment and purification.

In recent years, there has been growing interest in understanding the environmental impact and biodegradability of chemical compounds like N-Glycidyl Phthalimide. Studies have shown that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water environments. This finding is significant as it suggests that N-Glycidyl Phthalimide may have a lower environmental impact compared to other similar compounds.

The safety profile of N-Glycidyl Phthalimide has also been extensively evaluated. While it is generally considered safe for use in industrial settings when proper handling protocols are followed, it is important to note that exposure to high concentrations can cause skin irritation and respiratory issues. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, N-Glycidyl Phthalimide (CAS No. 5455-98-1) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in polymer synthesis, pharmaceutical research, and environmental remediation. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern chemistry.